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Compound of Interest

Compound Name: 2-lodophenol - d4

Cat. No.: B1147133

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the supply and availability of 2-
lodophenol-d4, a deuterated internal standard crucial for a range of analytical and research
applications. This document also outlines key experimental considerations and methodologies
relevant to its use.

Introduction to 2-lodophenol-d4

2-lodophenol-d4 is a stable, isotopically labeled version of 2-lodophenol. The incorporation of
four deuterium atoms on the phenyl ring provides a distinct mass shift, making it an ideal
internal standard for quantitative analysis by mass spectrometry. Its primary applications are in
pharmacokinetic studies, metabolic profiling, and as a reference compound in environmental
and chemical analysis.

Supplier and Availability of 2-lodophenol-d4

The availability of 2-lodophenol-d4 is currently limited, with a small number of specialized
chemical suppliers offering this compound. Researchers may also consider custom synthesis
services for specific purity or quantity requirements.

Table 1: Supplier Information for 2-lodophenol-d4
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) Product CAS ] Available ]
Supplier Purity . Price
Name Number Quantities
2-lodophenol-  1021325-54- ) - Price on
aromalLAB 95% min Not specified
d4 1 request[1]
AstaTech, ] 1021325-54- 3 Not
IODOPHENO 0.95 Not specified -~
Inc. L D4 1 specified[2]

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers
directly for the most current information.

For researchers unable to source 2-lodophenol-d4 directly, custom synthesis is a viable
alternative. Several companies specialize in the custom synthesis of deuterated compounds
and can produce 2-lodophenol-d4 to meet specific research needs.

Experimental Protocols

While specific experimental protocols for 2-lodophenol-d4 are not widely published,
methodologies for the non-deuterated analog, 2-lodophenol, can be readily adapted. The
primary adjustments will be in the interpretation of mass spectrometry and NMR data to
account for the mass difference and the absence of specific proton signals.

General Synthesis Approach for Deuterated Phenols

The synthesis of 2-lodophenol-d4 would likely involve the deuteration of phenol followed by
iodination. A general workflow is outlined below.
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N Todination Purification
Phenol-d5 (e.g., 12, H202) (e.g., Column Chromatography) 2-lodophenol-d4
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Consider Custom Synthesis

Decision

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1147133#2-iodophenol-d4-supplier-and-
availability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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